2-Chloro-4,6,7-trimethoxyquinazoline

• Molecular Formula: C11H11ClN2O3
• Molecular Weight: 254.67 g/mol
• IUPAC Name: 2-chloro-4,6,7-trimethoxyquinazoline
• InChI: InChI=1S/C11H11ClN2O3/c1-15-8-4-6-7(5-9(8)16-2)13-11(12)14-10(6)17-3/h4-5H,1-3H3
• InChI Key: DJGBNRINDNQIGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)Cl)OC)OC

Description

2-Chloro-4,6,7-trimethoxyquinazoline is a useful research compound. Its molecular formula is C11H11ClN2O3 and its molecular weight is 254.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methoxide (0.12 g, 2.2 mmole) was added to a solution of 2,4-dichloro-6,7-dimethoxyquinazoline (0.52 g, 2 mmol) in methanol (20 mL) at 25° C. The mixture was stirred at 25° C. for 12 h and was concentrated in vacuo to give a white solid residue. Purification of the residue by flash column chromatography (gradient elution 30 to 60% EtOAc/hexanes) provided the title compound (0.51 g, quantitative yield): TLC (Rf =0.50; CH2Cl2); 1H NMR (CDCl3) δ 7.33 (s, 1H), 7.21 (s, 1H), 4.20 (s, 3H), 4.01 (s, 6H); 13C NMR (CDCl3) δ 166.9, 156.1, 154.3, 149.8, 149.5, 109.0, 106.2, 101.4, 56.4, 56.3, 55.0; HRMS (FAB) m/z 255.0531 (M+H)+ (C11H11N2O3Cl requires 255.0536); Anal. (C11H11N2O3Cl·1/2H2O·1/4CH3OH) C, H, N.